Cas no 1154060-69-1 (2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid)

2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid is a benzofuran derivative featuring a hydroxyl-substituted cyclopentyl group at the 2-position and a carboxylic acid moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The hydroxyl and carboxylic acid functional groups enhance its versatility for further derivatization, such as esterification or amide formation. Its benzofuran core contributes to potential biological activity, particularly in medicinal chemistry applications. The compound’s well-defined structure and functional group compatibility make it suitable for use in drug discovery and the development of novel bioactive molecules. High purity and stability ensure reliable performance in synthetic workflows.

2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid structure

1154060-69-1 structure

Product Name:2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid

CAS No:1154060-69-1

MF:C₁₄H₁₄O₄

MW:246.258564472198

MDL:MFCD26398014

CID:2139347

Update Time:2025-05-19

2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-hydroxycyclopentyl)benzofuran-5-carboxylic acid
- 2-(1-Hydroxycyclopentyl)-benzofuran-5-carboxylic acid
- 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid
- MDL： MFCD26398014
- Inchi： 1S/C14H14O4/c15-13(16)9-3-4-11-10(7-9)8-12(18-11)14(17)5-1-2-6-14/h3-4,7-8,17H,1-2,5-6H2,(H,15,16)
- InChI Key： IDLZGUBBOIJNEM-UHFFFAOYSA-N
- SMILES： OC1(C2=CC3C=C(C(=O)O)C=CC=3O2)CCCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 335
Topological Polar Surface Area: 70.7

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 465.8±30.0 °C at 760 mmHg
Flash Point: 235.5±24.6 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB470334-1 g	2-(1-Hydroxy-cyclopentyl)-benzofuran-5-carboxylic acid	1154060-69-1		1g	€651.60	2023-07-18
abcr	AB470334-1g	2-(1-Hydroxy-cyclopentyl)-benzofuran-5-carboxylic acid; .	1154060-69-1		1g	€651.60	2025-02-14
abcr	AB470334-5g	2-(1-Hydroxy-cyclopentyl)-benzofuran-5-carboxylic acid; .	1154060-69-1		5g	€1846.50	2025-02-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1815767-1g	2-(1-Hydroxy-Cyclopentyl)-benzofuran-5-carboxylic acid	1154060-69-1	95%	1g	￥14781.00	2024-08-09

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Additional information on 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid

Comprehensive Guide to 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid (CAS No. 1154060-69-1): Properties, Applications, and Market Insights

2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid (CAS No. 1154060-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzofuran derivative is characterized by its unique molecular structure, featuring a hydroxycyclopentyl group attached to a benzofuran core with a carboxylic acid functionality. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's chemical properties are defined by its molecular formula C14H14O4 and a molecular weight of 246.26 g/mol. Its hydroxycyclopentyl moiety contributes to its solubility in polar organic solvents, while the benzofuran-carboxylic acid backbone enhances its stability under various conditions. Researchers often explore its potential as a building block for heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse biological activities.

In recent years, 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid has been studied for its potential applications in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. The benzofuran scaffold is known to interact with various biological targets, making it a promising candidate for therapeutic applications. Additionally, its carboxylic acid group allows for further functionalization, enabling chemists to tailor its properties for specific uses.

The market for benzofuran derivatives like 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid is expanding, driven by increasing demand for pharmaceutical intermediates and fine chemicals. With the rise of AI-driven drug discovery and high-throughput screening, compounds with versatile structural features are in high demand. This trend aligns with the growing interest in sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency.

Researchers and industry professionals frequently search for information on CAS No. 1154060-69-1 to understand its synthetic pathways, spectroscopic data, and potential applications. Common queries include its solubility profile, stability under various conditions, and compatibility with other reagents. These topics are critical for optimizing its use in laboratory and industrial settings.

From a regulatory perspective, 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid is not classified as a hazardous substance, making it a safer alternative for research and development compared to more reactive compounds. Its low toxicity profile and ease of handling further enhance its appeal in academic and industrial laboratories.

In conclusion, 2-(1-Hydroxycyclopentyl)-1-benzofuran-5-carboxylic acid (CAS No. 1154060-69-1) represents a versatile and valuable compound in modern chemistry. Its unique structure, combined with its potential applications in pharmaceutical research and material science, positions it as a key player in the evolving landscape of specialty chemicals. As research continues to uncover new uses for this compound, its significance in scientific and industrial communities is expected to grow.